80-11-5

Diazald

In Stock

• CAS RN:
• 80-11-5

• Formula:
• C8H10N2O3S

• InChI:
• InChI=1S/C8H10N2O3S/c1-7-3-5-8(6-4-7)14(12,13)10(2)9-11/h3-6H,1-2H3

• InChIKey:
• FFKZOUIEAHOBHW-UHFFFAOYSA-N

• N,4-dimethyl-N-nitrosobenzenesulfonamide is a sulfonamide.

Oroxylin A

In Stock

• CAS RN:
• 480-11-5

• Formula:
• C16H12O5

• InChI:
• InChI=1S/C16H12O5/c1-20-16-11(18)8-13-14(15(16)19)10(17)7-12(21-13)9-5-3-2-4-6-9/h2-8,18-19H,1H3

• InChIKey:
• LKOJGSWUMISDOF-UHFFFAOYSA-N

• Oroxylin A is a flavonoid that has been found in S. radix and has diverse biological activities. It inhibits decreases in cell viability and increases in nitric oxide (NO) production induced by polyinosinic-polycytidylic acid (poly(I:C)) in RAW 264.7 macrophages when used at concentrations ranging from 5 to 25 μM. Oroxylin A (10-50 μM) also inhibits poly(I:C)-induced increases in IL-1α, IL-1β, GM-CSF, IL-6, IL-10, monocyte chemoattractant protein-1 (MCP-1), and TNF-α production in RAW 264.7 cells. Oroxylin A (10 and 20 μM) inhibits hypoxia-induced migration and invasion of MCF-7, DU145, and HepG2 cells in wound healing and cell invasion assays, respectively. It is an inhibitor of the UDP-glucuronosyltransferase (UGT) isoform UGT1A1 (IC50 = 9.14 μM) and P-glycoprotein (IC50 = 78.3 μM). Oroxylin A increases the cytotoxicity of the P-glycoprotein substrate paraquat in MD...

1-(Chloromethoxy)-2-methylpropane

In Stock

• CAS RN:
• 34180-11-5

• Formula:
• C5H11ClO

• InChI:
• InChI=1S/C5H11ClO/c1-5(2)3-7-4-6/h5H,3-4H2,1-2H3

• InChIKey:
• RRRBNCDKPVHUNU-UHFFFAOYSA-N

• 1-(Chloromethoxy)-2-methylpropane is a useful research compound. Its molecular formula is C5H11ClO and its molecular weight is 122.59 g/mol. The purity is usually 95%.

2-[Methyl(3,5,6-trichloropyrazin-2-yl)amino]ethan-1-ol

• CAS RN:
• 63880-11-5

• Formula:
• C7H8Cl3N3O

• InChI:
• InChI=1S/C7H8Cl3N3O/c1-13(2-3-14)7-6(10)11-4(8)5(9)12-7/h14H,2-3H2,1H3

• InChIKey:
• PHKVUVPZGTUYOK-UHFFFAOYSA-N

• 2-[Methyl(3,5,6-trichloropyrazin-2-yl)amino]ethan-1-ol is a useful research compound. Its molecular formula is C7H8Cl3N3O and its molecular weight is 256.5 g/mol. The purity is usually 95%.

Decahydrospiro[furan-2(3H),5'-[4,7]methano[5h]indene]

Usually In Stock

• CAS RN:
• 68480-11-5

• Formula:
• C13H20O

• InChI:
• InChI=1S/C13H20O/c1-3-10-9-7-12(11(10)4-1)13(8-9)5-2-6-14-13/h9-12H,1-8H2

• InChIKey:
• JDJZAKLOMAHING-UHFFFAOYSA-N

• Decahydrospiro[furan-2(3H),5'-[4,7]methano[5h]indene] is a useful research compound. Its molecular formula is C13H20O and its molecular weight is 192.3 g/mol. The purity is usually 95%.

4-Methyl-isatoic anhydride

In Stock

• CAS RN:
• 63480-11-5

• Formula:
• C9H7NO3

• InChI:
• InChI=1S/C9H7NO3/c1-5-2-3-6-7(4-5)10-9(12)13-8(6)11/h2-4H,1H3,(H,10,12)

• InChIKey:
• FTOHSJGKIFDLQU-UHFFFAOYSA-N

• 4-Methyl-isatoic anhydride is a useful research compound. Its molecular formula is C9H7NO3 and its molecular weight is 177.16 g/mol. The purity is usually 95%.

Ammonium calcium trinitrate

• CAS RN:
• 13780-11-5

• Formula:
• CaH4N4O9

• InChI:
• InChI=1S/Ca.3NO3.H3N/c;3*2-1(3)4;/h;;;;1H3/q+2;3*-1;/p+1

• InChIKey:
• LNGOZSVPSLGOBP-UHFFFAOYSA-O

• Ammonium calcium trinitrate, also known as Ammonium calcium trinitrate, is a useful research compound. Its molecular formula is CaH4N4O9 and its molecular weight is 244.13 g/mol. The purity is usually 95%.

N'-(6-chloro-1,3-benzothiazol-2-yl)benzohydrazide

In Stock

• CAS RN:
• 851980-11-5

• Formula:
• C14H10ClN3OS

• InChI:
• InChI=1S/C14H10ClN3OS/c15-10-6-7-11-12(8-10)20-14(16-11)18-17-13(19)9-4-2-1-3-5-9/h1-8H,(H,16,18)(H,17,19)

• InChIKey:
• DVLYUICAHMHSEW-UHFFFAOYSA-N

• N'-(6-chloro-1,3-benzothiazol-2-yl)benzohydrazide is a useful research compound. Its molecular formula is C14H10ClN3OS and its molecular weight is 303.76. The purity is usually 95%.

2-(2-Methoxyphenyl)-8-methylimidazo[1,2-a]pyridine-3-carbaldehyde

In Stock

• CAS RN:
• 898380-11-5

• Formula:
• C16H14N2O2

• InChI:
• InChI=1S/C16H14N2O2/c1-11-6-5-9-18-13(10-19)15(17-16(11)18)12-7-3-4-8-14(12)20-2/h3-10H,1-2H3

• InChIKey:
• AAWZBDYLRXIGAR-UHFFFAOYSA-N

• 2-(2-Methoxyphenyl)-8-methylimidazo[1,2-a]pyridine-3-carbaldehyde is a useful research compound. Its molecular formula is C16H14N2O2 and its molecular weight is 266.29 g/mol. The purity is usually 95%.

1-(3-(4-bromophenyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-((1-methyl-1H-indol-3-yl)thio)ethanone

In Stock

• CAS RN:
• 681280-11-5

• Formula:
• C26H21BrFN3OS

• InChI:
• InChI=1S/C26H21BrFN3OS/c1-30-15-25(21-4-2-3-5-23(21)30)33-16-26(32)31-24(18-8-12-20(28)13-9-18)14-22(29-31)17-6-10-19(27)11-7-17/h2-13,15,24H,14,16H2,1H3

• InChIKey:
• XEXKQXVGWVABHY-UHFFFAOYSA-N

• 1-(3-(4-bromophenyl)-5-(4-fluorophenyl)-4,5-dihydro-1H-pyrazol-1-yl)-2-((1-methyl-1H-indol-3-yl)thio)ethanone is a useful research compound. Its molecular formula is C26H21BrFN3OS and its molecular weight is 522.44. The purity is usually 95%.

3-(4-Chlorophenyl)-2-oxochromen-7-yl propanoate

In Stock

• CAS RN:
• 869080-11-5

• Formula:
• C18H13ClO4

• InChI:
• InChI=1S/C18H13ClO4/c1-2-17(20)22-14-8-5-12-9-15(18(21)23-16(12)10-14)11-3-6-13(19)7-4-11/h3-10H,2H2,1H3

• InChIKey:
• UJEKNTNFTOSTRV-UHFFFAOYSA-N

• 3-(4-Chlorophenyl)-2-oxochromen-7-yl propanoate is a useful research compound. Its molecular formula is C18H13ClO4 and its molecular weight is 328.75. The purity is usually 95%.

2-Cyano-2-(1,3-dioxoisoindol-2-yl)propanoic acid

• CAS RN:
• 131980-11-5

• Formula:
• C12H8N2O4

• InChI:
• InChI=1S/C12H8N2O4/c1-12(6-13,11(17)18)14-9(15)7-4-2-3-5-8(7)10(14)16/h2-5H,1H3,(H,17,18)

• InChIKey:
• OIKGFUIEMYDCAA-UHFFFAOYSA-N

• 2-Cyano-2-(1,3-dioxoisoindol-2-yl)propanoic acid, also known as 2-Cyano-2-(1,3-dioxoisoindol-2-yl)propanoic acid, is a useful research compound. Its molecular formula is C12H8N2O4 and its molecular weight is 244.2 g/mol. The purity is usually 95%.

3-(3,5-Dimethylphenyl)-4'-methylpropiophenone

In Stock

• CAS RN:
• 898780-11-5

• Formula:
• C18H20O

• InChI:
• InChI=1S/C18H20O/c1-13-4-7-17(8-5-13)18(19)9-6-16-11-14(2)10-15(3)12-16/h4-5,7-8,10-12H,6,9H2,1-3H3

• InChIKey:
• FYSJIDIFZQFXMR-UHFFFAOYSA-N

• 3-(3,5-Dimethylphenyl)-4'-methylpropiophenone is a useful research compound. Its molecular formula is C18H20O and its molecular weight is 252.3 g/mol. The purity is usually 95%.

2,6-Methano-1H-pyrrolizine-1-carbonitrile,hexahydro-,[1S-(1alpha,2beta,6beta,7abeta)]-

• CAS RN:
• 160080-11-5

• Formula:
• C9H12N2

• InChI:
• InChI=1S/C9H12N2/c10-3-8-7-1-6-2-9(8)11(4-6)5-7/h6-9H,1-2,4-5H2/t6-,7-,8+,9+/m1/s1

• InChIKey:
• BAIOZIDJWYMNJS-HXFLIBJXSA-N

• 2,6-Methano-1H-pyrrolizine-1-carbonitrile,hexahydro-,[1S-(1alpha,2beta,6beta,7abeta)]-, also known as 2,6-Methano-1H-pyrrolizine-1-carbonitrile,hexahydro-,[1S-(1alpha,2beta,6beta,7abeta)]-, is a useful research compound. Its molecular formula is C9H12N2 and its molecular weight is 148.209. The purity is usually 95%.

1H-Imidazole-2-methanol, 1-((3-aminophenyl)methyl)-5-((3,5-dichlorophenyl)thio)-4-(1-methylethyl)-

• CAS RN:
• 178980-11-5

• Formula:
• C20H21Cl2N3OS

• InChI:
• InChI=1S/C20H21Cl2N3OS/c1-12(2)19-20(27-17-8-14(21)7-15(22)9-17)25(18(11-26)24-19)10-13-4-3-5-16(23)6-13/h3-9,12,26H,10-11,23H2,1-2H3

• InChIKey:
• PAWWYFAUNPYVSM-UHFFFAOYSA-N

• 1H-Imidazole-2-methanol, 1-((3-aminophenyl)methyl)-5-((3,5-dichlorophenyl)thio)-4-(1-methylethyl)- is a useful research compound. Its molecular formula is C20H21Cl2N3OS and its molecular weight is 422.4 g/mol. The purity is usually 95%.

2H-Imidazol-2-one, 4-acetyl-5-ethyl-1,3-dihydro-(9CI)

• CAS RN:
• 131180-11-5

• Formula:
• C7H10N2O2

• InChI:
• InChI=1S/C7H10N2O2/c1-3-5-6(4(2)10)9-7(11)8-5/h3H2,1-2H3,(H2,8,9,11)

• InChIKey:
• SKEUSTYVLCHCBC-UHFFFAOYSA-N

• 2H-Imidazol-2-one, 4-acetyl-5-ethyl-1,3-dihydro-(9CI), also known as 2H-Imidazol-2-one, 4-acetyl-5-ethyl-1,3-dihydro-(9CI), is a useful research compound. Its molecular formula is C7H10N2O2 and its molecular weight is 154.17 g/mol. The purity is usually 95%.

3-((4-(Trifluoromethyl)Phenyl)Amino)Benzoic Acid

In Stock

• CAS RN:
• 1284180-11-5

• Formula:
• C14H10F3NO2

• InChI:
• InChI=1S/C14H10F3NO2/c15-14(16,17)10-4-6-11(7-5-10)18-12-3-1-2-9(8-12)13(19)20/h1-8,18H,(H,19,20)

• InChIKey:
• MDZIRNPRVJEHHX-UHFFFAOYSA-N

• 3-((4-(Trifluoromethyl)Phenyl)Amino)Benzoic Acid is a useful research compound. Its molecular formula is C14H10F3NO2 and its molecular weight is 281.23. The purity is usually 95%.

1-(4-((4-Fluorophenyl)sulfonyl)piperidin-1-yl)-2-(o-tolyloxy)ethanone

Usually In Stock

• CAS RN:
• 1797080-11-5

• Formula:
• C20H22FNO4S

• InChI:
• InChI=1S/C20H22FNO4S/c1-15-4-2-3-5-19(15)26-14-20(23)22-12-10-18(11-13-22)27(24,25)17-8-6-16(21)7-9-17/h2-9,18H,10-14H2,1H3

• InChIKey:
• JROXUZGLCZBKOL-UHFFFAOYSA-N

• 1-(4-((4-Fluorophenyl)sulfonyl)piperidin-1-yl)-2-(o-tolyloxy)ethanone is a useful research compound. Its molecular formula is C20H22FNO4S and its molecular weight is 391.46. The purity is usually 95%.

2-[(4,4-Difluorocyclohexyl)oxy]-4-methylpyrimidine

In Stock

• CAS RN:
• 2201280-11-5

• Formula:
• C11H14F2N2O

• InChI:
• InChI=1S/C11H14F2N2O/c1-8-4-7-14-10(15-8)16-9-2-5-11(12,13)6-3-9/h4,7,9H,2-3,5-6H2,1H3

• InChIKey:
• FXRKDLWERTXBRH-UHFFFAOYSA-N

• 2-[(4,4-Difluorocyclohexyl)oxy]-4-methylpyrimidine is a useful research compound. Its molecular formula is C11H14F2N2O and its molecular weight is 228.243. The purity is usually 95%.

3-(2-((tert-Butyldimethylsilyl)oxy)-4-hydroxyphenyl)-1-(pyrrolidin-1-yl)propan-1-one

In Stock

• CAS RN:
• 2219380-11-5

• Formula:
• C19H31NO3Si

• InChI:
• InChI=1S/C19H31NO3Si/c1-19(2,3)24(4,5)23-17-14-16(21)10-8-15(17)9-11-18(22)20-12-6-7-13-20/h8,10,14,21H,6-7,9,11-13H2,1-5H3

• InChIKey:
• ZAUCWXCQSQZEAT-UHFFFAOYSA-N

• 3-(2-((tert-Butyldimethylsilyl)oxy)-4-hydroxyphenyl)-1-(pyrrolidin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C19H31NO3Si and its molecular weight is 349.546. The purity is usually 95%.